Cas no 2228630-17-7 (5-(2-methyloxiran-2-yl)-1H-indole)

• Product Name: 5-(2-methyloxiran-2-yl)-1H-indole
• CAS No: 2228630-17-7
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 5795242
• PubChem ID: 165675703
• Update Time: 2025-10-29

5-(2-methyloxiran-2-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-(2-methyloxiran-2-yl)-1H-indole
• 2228630-17-7
• EN300-1791815

• Inchi： 1S/C11H11NO/c1-11(7-13-11)9-2-3-10-8(6-9)4-5-12-10/h2-6,12H,7H2,1H3
• InChI Key： ZUAJMFLGSMBXAQ-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=CC2=C(C=CN2)C=1

Computed Properties

• Exact Mass: 173.084063974g/mol
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.3Ų

Additional information on 5-(2-methyloxiran-2-yl)-1H-indole

5-(2-Methyloxiran-2-yl)-1H-indole: A Comprehensive Overview

5-(2-Methyloxiran-2-yl)-1H-indole (CAS No. 2228630-17-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its indole core and epoxy functional group, holds potential for various applications, including the development of novel therapeutic agents and as a valuable intermediate in synthetic pathways.

The molecular structure of 5-(2-methyloxiran-2-yl)-1H-indole is composed of an indole ring, which is a common scaffold in bioactive molecules, and an epoxy group attached to a methyl-substituted cyclopropane ring. The indole moiety is known for its biological significance, often found in natural products and pharmaceuticals with diverse pharmacological activities. The epoxy group, on the other hand, introduces reactivity and can undergo various chemical transformations, making it a valuable functional handle in synthetic chemistry.

Recent studies have highlighted the importance of 5-(2-methyloxiran-2-yl)-1H-indole in the context of drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry explored the use of this compound as a lead structure for developing new anti-inflammatory agents. The researchers found that derivatives of 5-(2-methyloxiran-2-yl)-1H-indole exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a therapeutic candidate for inflammatory diseases.

In another study published in the Bioorganic & Medicinal Chemistry Letters, scientists investigated the antitumor properties of 5-(2-methyloxiran-2-yl)-1H-indole. The results showed that certain derivatives of this compound demonstrated significant cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action was attributed to the ability of these derivatives to induce apoptosis and inhibit cell proliferation.

The synthetic accessibility of 5-(2-methyloxiran-2-yl)-1H-indole has also been a focus of recent research. A 2023 paper in the Tetrahedron Letters described an efficient and scalable synthesis route for this compound using a one-pot reaction sequence. This method not only simplifies the synthetic process but also enhances the yield and purity of the final product, making it more feasible for large-scale production.

The versatility of 5-(2-methyloxiran-2-yl)-1H-indole extends beyond its direct use as a therapeutic agent. It serves as an important intermediate in the synthesis of more complex molecules with diverse biological activities. For example, it can be used to introduce an epoxy group into indole-based scaffolds, which can then undergo further functionalization to generate a wide range of bioactive compounds.

In addition to its pharmaceutical applications, 5-(2-methyloxiran-2-yl)-1H-indole has shown promise in materials science. A 2023 study in the Journal of Materials Chemistry B demonstrated that this compound can be incorporated into polymer matrices to enhance their mechanical properties and biocompatibility. The researchers found that polymers containing 5-(2-methyloxiran-2-yl)-1H-indole units exhibited improved tensile strength and elasticity, making them suitable for biomedical applications such as tissue engineering and drug delivery systems.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that 5-(2-methyloxiran-2-yl)-1H-indole can be synthesized using green chemistry principles, minimizing waste generation and reducing environmental footprint. This aligns with the growing trend towards sustainable chemical processes and products.

In conclusion, 5-(2-methyloxiran-2-yl)-1H-indole (CAS No. 2228630-17-7) is a multifaceted compound with significant potential in various scientific and industrial fields. Its unique molecular structure, synthetic accessibility, and diverse biological activities make it a valuable asset for researchers and developers alike. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in chemistry and related disciplines.